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Compound of Interest

Compound Name:
2,3-O-Isopropylidene-D-

erythronolactone

Cat. No.: B014009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,3-O-
Isopropylidene-D-erythronolactone. The information is compiled to ensure safe laboratory

practices and to provide a quick reference for researchers and professionals in drug

development.

Chemical and Physical Properties
2,3-O-Isopropylidene-D-erythronolactone is a white to off-white crystalline solid.[1][2] It is a

chiral building block used in the synthesis of various biologically active molecules and natural

products.[1][2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2,3-O-Isopropylidene-D-erythronolactone
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Property Value References

Molecular Formula C₇H₁₀O₄ [1][2][3][4]

Molecular Weight 158.15 g/mol [1][2][3][4]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 67-69 °C [1][4]

Solubility Soluble in organic solvents. [5]

Storage Temperature Room temperature. [1][6]

CAS Number 25581-41-3 [1][2][4]

Hazard Identification and Classification
While comprehensive toxicological data for 2,3-O-Isopropylidene-D-erythronolactone is not

readily available in the reviewed safety data sheets, general laboratory chemical safety

protocols should be strictly followed.[3] The following table summarizes the known hazard

information.

Table 2: Hazard Identification

Hazard Description References

GHS Classification

Not fully established. General

precautions for handling

laboratory chemicals are

advised.

[7]

Potential Health Effects

May cause eye and skin

irritation upon contact.

Inhalation of dust may irritate

the respiratory tract. Ingestion

may cause digestive tract

irritation.

[8]
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Handling and Storage Precautions
Proper handling and storage are crucial to maintain the integrity of 2,3-O-Isopropylidene-D-
erythronolactone and to ensure the safety of laboratory personnel.

Table 3: Handling and Storage Procedures

Procedure Recommendation References

Handling

Handle in a well-ventilated

area. Wear appropriate

personal protective equipment

(PPE). Avoid formation of dust.

Wash hands thoroughly after

handling.

[1][3][8]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Store

away from incompatible

materials such as oxidizing

agents.

[1][3][8]

Exposure Controls and Personal Protection
To minimize exposure, appropriate engineering controls and personal protective equipment

should be used.

Table 4: Exposure Controls and Personal Protective Equipment (PPE)
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Control Specification References

Engineering Controls

Use in a well-ventilated area. A

local exhaust system is

recommended to control dust.

[1][3][8]

Eye/Face Protection

Wear safety glasses with side-

shields or chemical safety

goggles.

[1][3][8]

Skin Protection
Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.
[1][3][8]

Respiratory Protection

If dust is generated, use a

NIOSH-approved dust

respirator.

[1][3]

First Aid and Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid should be administered.

Table 5: First Aid Measures
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Exposure Route First Aid Protocol References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[1][8]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation develops.

[1][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting lower and

upper eyelids occasionally.

Remove contact lenses if

present and easy to do. Seek

medical attention.

[1][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.

[1][8]

Table 6: Fire-Fighting and Accidental Release Measures
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Procedure Recommendation References

Fire-Fighting

Use a water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide to extinguish

flames. Wear self-contained

breathing apparatus (SCBA)

and full protective gear.

[1][3][8]

Accidental Release

Wear appropriate PPE. Avoid

dust formation. Sweep up the

spilled solid and place it in a

suitable container for disposal.

Ventilate the area and wash

the spill site after material

pickup is complete.

[1][3][8]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 2,3-O-
Isopropylidene-D-erythronolactone, from initial hazard assessment to emergency response.
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Caption: Workflow for the safe handling of laboratory chemicals.

Stability and Reactivity
2,3-O-Isopropylidene-D-erythronolactone is stable under recommended storage conditions.

[5] It is important to avoid contact with strong oxidizing agents. Hazardous decomposition

products include carbon monoxide and carbon dioxide upon combustion.[3]

Toxicological and Ecological Information
As of the latest review, specific quantitative toxicological data such as LD50 or LC50 values for

2,3-O-Isopropylidene-D-erythronolactone are not available in the consulted safety data

sheets.[3] Similarly, detailed ecological impact studies have not been reported. Therefore, it is

essential to prevent its release into the environment.[1][3]

Disposal Considerations
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Dispose of 2,3-O-Isopropylidene-D-erythronolactone and its containers in accordance with

local, regional, and national regulations. Do not allow the chemical to enter drains or

waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always refer to the specific SDS for the most current

and detailed safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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